Cas no 1401994-86-2 (1-(5-(Trifluoromethyl)pyridin-3-yl)piperazine hydrochloride)

• Product Name: 1-(5-(Trifluoromethyl)pyridin-3-yl)piperazine hydrochloride
• CAS No: 1401994-86-2
• MF: C₁₀H₁₃ClF₃N₃
• MW: 267.67853140831
• CID: 4727246
• Update Time: 2025-11-01

1-(5-(Trifluoromethyl)pyridin-3-yl)piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(5-(Trifluoromethyl)pyridin-3-yl)piperazine hydrochloride

• Inchi： 1S/C10H12F3N3.ClH/c11-10(12,13)8-5-9(7-15-6-8)16-3-1-14-2-4-16;/h5-7,14H,1-4H2;1H
• InChI Key： ZPPBTNSZLAOVTB-UHFFFAOYSA-N
• SMILES： Cl.FC(C1=CN=CC(=C1)N1CCNCC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 226
• Topological Polar Surface Area: 28.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 1-(5-(Trifluoromethyl)pyridin-3-yl)piperazine hydrochloride

Comprehensive Overview of 1-(5-(Trifluoromethyl)pyridin-3-yl)piperazine hydrochloride (CAS No. 1401994-86-2)

The compound 1-(5-(Trifluoromethyl)pyridin-3-yl)piperazine hydrochloride (CAS No. 1401994-86-2) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a trifluoromethylpyridine moiety and a piperazine hydrochloride backbone, this molecule is widely explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are pivotal in designing novel therapeutics.

In recent years, the demand for fluorinated compounds like 1-(5-(Trifluoromethyl)pyridin-3-yl)piperazine hydrochloride has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to develop targeted therapies with improved pharmacokinetic profiles. The trifluoromethyl group in this compound is a key feature, as it often enhances binding affinity to biological targets, making it a valuable scaffold for kinase inhibitors and GPCR modulators.

From a synthetic chemistry perspective, CAS No. 1401994-86-2 serves as a versatile intermediate. Its pyridine-piperazine hybrid structure allows for diverse functionalization, enabling the creation of libraries of derivatives for high-throughput screening. This is particularly relevant in the context of fragment-based drug design, where small molecules like this are used to identify lead compounds with optimal binding characteristics. The hydrochloride salt form further improves solubility, a critical factor in preclinical development.

The compound’s relevance extends beyond pharmaceuticals. In agrochemical research, 1-(5-(Trifluoromethyl)pyridin-3-yl)piperazine hydrochloride is investigated for its potential as a precursor to crop protection agents. The trifluoromethylpyridine moiety is known to confer resistance to enzymatic degradation, a desirable trait in pest control formulations. This dual applicability in life sciences underscores its importance in industrial and academic settings.

Analytical characterization of CAS No. 1401994-86-2 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets stringent quality standards required for research and development. Additionally, its stability under various conditions is a frequent topic of study, as researchers seek to optimize storage and handling protocols for long-term usability.

As the scientific community continues to explore fluorinated heterocycles, compounds like 1-(5-(Trifluoromethyl)pyridin-3-yl)piperazine hydrochloride will remain at the forefront of innovation. Its integration into AI-driven drug discovery platforms highlights its adaptability to modern research methodologies. For those sourcing this material, verifying suppliers with robust GMP compliance and analytical documentation is essential to ensure reproducibility in experimental outcomes.

In summary, 1-(5-(Trifluoromethyl)pyridin-3-yl)piperazine hydrochloride (CAS No. 1401994-86-2) represents a critical tool in contemporary chemical research. Its multifaceted applications, from medicinal chemistry to agrochemical development, make it a compound of enduring interest. Future studies will likely uncover new dimensions of its utility, further solidifying its role in advancing science and technology.